Cas no 1538916-21-0 (4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol)

• Product Name: 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol
• CAS No: 1538916-21-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD21803947
• CID: 4604742
• PubChem ID: 79135403
• Update Time: 2025-10-28

4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)oxan-4-ol
• 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol

• MDL： MFCD21803947
• Inchi： 1S/C9H19NO2/c1-8(2,7-10)9(11)3-5-12-6-4-9/h11H,3-7,10H2,1-2H3
• InChI Key： MEFRXXONOGQJQI-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol

Comprehensive Overview of 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol (CAS No. 1538916-21-0)

4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol (CAS No. 1538916-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its oxan-4-ol backbone and amino-2-methylpropan-2-yl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol features a tetrahydropyran ring (oxan) with a hydroxyl group at the 4-position, coupled with a branched aminoalkyl side chain. This configuration enhances its solubility in polar solvents, making it suitable for aqueous-phase reactions. Recent studies highlight its role in asymmetric synthesis, where it acts as a chiral building block for stereoselective transformations. Such properties align with the growing demand for green chemistry and sustainable synthesis methods, which are currently trending in academic and industrial research.

In the context of drug design, 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol is explored for its ability to modulate protein-protein interactions (PPIs). PPIs are a hot topic in precision medicine, as they offer targets for treating complex diseases like cancer and neurodegenerative disorders. The compound’s hydrogen-bonding capacity and steric flexibility make it a candidate for designing allosteric inhibitors, a niche area gaining traction in computational chemistry circles.

Another emerging application of this compound lies in bioconjugation, where it serves as a linker for attaching functional groups to biomolecules. This is particularly relevant in the development of antibody-drug conjugates (ADCs), a cutting-edge field in oncology therapeutics. The amino group in its structure allows for facile cross-coupling reactions, a feature often searched by chemists optimizing click chemistry protocols.

From a commercial perspective, CAS No. 1538916-21-0 is listed in catalogs of fine chemical suppliers, with purity grades tailored for high-throughput screening (HTS). Its stability under ambient conditions and compatibility with automated synthesis platforms further boost its utility in combinatorial chemistry. These attributes address frequent queries about scalable synthetic routes and cost-effective intermediates in online forums and research databases.

Environmental and regulatory considerations are also integral to discussions around this compound. Its low ecotoxicity profile, as inferred from structural analogs, positions it favorably in REACH compliance assessments. This aligns with the increasing emphasis on benign-by-design chemicals, a recurring theme in EU chemical regulations and corporate sustainability reports.

In summary, 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol (CAS No. 1538916-21-0) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its multifaceted roles—from chiral synthons to bioconjugation tools—reflect the compound’s adaptability to evolving scientific challenges. As research trends pivot toward personalized medicine and sustainable processes, this molecule is poised to remain a subject of intense investigation and innovation.